Cas no 100059-51-6 (4-(Butane-1-sulfonyl)benzoic Acid)

4-(Butane-1-sulfonyl)benzoic acid is a sulfone-containing benzoic acid derivative with applications in organic synthesis and pharmaceutical research. Its structure features a butylsulfonyl group at the para position of the benzoic acid ring, contributing to its unique reactivity and solubility properties. This compound is particularly useful as an intermediate in the synthesis of more complex molecules, including potential drug candidates, due to its ability to act as a versatile building block. The sulfonyl group enhances electrophilic character, facilitating further functionalization. It is typically handled under standard laboratory conditions, with stability in dry environments. The product is characterized by high purity, ensuring reliable performance in synthetic applications.

4-(Butane-1-sulfonyl)benzoic Acid structure

100059-51-6 structure

Product Name:4-(Butane-1-sulfonyl)benzoic Acid

CAS No:100059-51-6

MF:C₁₁H₁₄O₄S

MW:242.291462421417

MDL:MFCD09935862

CID:172685

PubChem ID:180763

Update Time:2025-05-27

4-(Butane-1-sulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-(butylsulfonyl)-
- Benzoicacid, p-(butylsulfonyl)- (6CI)
- 4-butylsulfonylbenzoic acid
- 4-(Butane-1-sulfonyl)benzoic Acid
- MDL： MFCD09935862
- Inchi： 1S/C11H14O4S/c1-2-3-8-16(14,15)10-6-4-9(5-7-10)11(12)13/h4-7H,2-3,8H2,1H3,(H,12,13)
- InChI Key： ZBKOZGCANJUKEY-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C(=O)O)=CC=1)(CCCC)(=O)=O

Computed Properties

Exact Mass: 242.06132

Experimental Properties

PSA: 71.44

4-(Butane-1-sulfonyl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B811833-25mg	4-(Butane-1-sulfonyl)benzoic Acid	100059-51-6		25mg	$ 50.00	2022-06-06
TRC	B811833-50mg	4-(Butane-1-sulfonyl)benzoic Acid	100059-51-6		50mg	$ 70.00	2022-06-06
TRC	B811833-250mg	4-(Butane-1-sulfonyl)benzoic Acid	100059-51-6		250mg	$ 295.00	2022-06-06
Matrix Scientific	178303-5g	4-Butylsulfonylbenzoic acid, 95%	100059-51-6	95%	5g	$908.00	2023-09-10
Enamine	EN300-181808-0.05g	4-(butane-1-sulfonyl)benzoic acid	100059-51-6	95%	0.05g	$50.0	2023-09-19
Enamine	EN300-181808-0.1g	4-(butane-1-sulfonyl)benzoic acid	100059-51-6	95%	0.1g	$75.0	2023-09-19
Enamine	EN300-181808-0.25g	4-(butane-1-sulfonyl)benzoic acid	100059-51-6	95%	0.25g	$106.0	2023-09-19
Enamine	EN300-181808-0.5g	4-(butane-1-sulfonyl)benzoic acid	100059-51-6	95%	0.5g	$168.0	2023-09-19
Enamine	EN300-181808-1.0g	4-(butane-1-sulfonyl)benzoic acid	100059-51-6	95%	1g	$215.0	2023-06-08
Enamine	EN300-181808-2.5g	4-(butane-1-sulfonyl)benzoic acid	100059-51-6	95%	2.5g	$435.0	2023-09-19